Cas no 898409-53-5 (N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 898409-53-5
• MF: C₂₀H₁₈ClN₃O₄
• MW: 399.827623844147
• CID: 5762936
• PubChem ID: 7286905
• Update Time: 2025-05-20

N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-methylphenyl)-2-[4-(2-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• CHEMBL1713136
• F2580-1951
• 898409-53-5
• N-(2-chloro-4-methylphenyl)-2-(4-(2-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• AB00679846-01
• AKOS005726599
• SMR000811496
• HMS3013K09
• MLS001234352
• N-(2-chloro-4-methylphenyl)-2-[4-(2-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl]acetamide
• STL098376
• N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

• Inchi： 1S/C20H18ClN3O4/c1-13-7-8-15(14(21)11-13)22-18(25)12-23-9-10-24(20(27)19(23)26)16-5-3-4-6-17(16)28-2/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： PFKRCXLUJAEOGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(CN1C=CN(C(C1=O)=O)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 399.0985838g/mol
• Monoisotopic Mass: 399.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79Ų

Additional information on N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 898409-53-5): An Overview

N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 898409-53-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a chloro-substituted phenyl group, a methoxy-substituted phenyl group, and a pyrazine ring with a dioxo moiety, making it an intriguing candidate for various therapeutic applications.

The synthesis of N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly routes for the production of this compound. For instance, the use of green solvents and catalysts has significantly reduced the environmental impact of the synthesis process.

In terms of its biological activity, N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide has been studied for its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide has also been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/AKT pathway in breast cancer cells and the MAPK/ERK pathway in colon cancer cells.

The pharmacokinetic properties of N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide have also been evaluated to assess its suitability for clinical development. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings are encouraging and support further investigation into its therapeutic potential.

In addition to its therapeutic applications, N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological processes and understanding the mechanisms underlying various diseases. For instance, it has been used as a probe to study protein-protein interactions and signal transduction pathways in living cells.

The safety profile of N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide is another important aspect that has been extensively studied. Toxicological evaluations have shown that it is well tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, N-(2-chloro-4-methylphenyl)-2-4-(2-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-y-lacetamide (CAS No. 898409-53-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.